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Compound of Interest |

Compound Name: tert-Butylamine hydrobromide
CAS No.: 60469-70-7
Cat. No.: B1228398
Get Quote
. J

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling tert-Butylamine hydrobromide in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development. While this document is compiled from
various safety data sheets (SDS), researchers must conduct their own risk assessments for
their specific use cases.[1]

Hazard Identification and Classification

tert-Butylamine hydrobromide is a white to off-white crystalline solid.[1] While it is a salt, it
carries the hazards associated with its parent compound, tert-butylamine, which is known to be
a highly flammable, corrosive, and toxic substance.[1] The primary hazards of the
hydrobromide salt are skin and eye irritation.[1][2]

The parent amine, tert-butylamine, is classified under the Globally Harmonized System (GHS)
with the following hazards:

o Flammable Liquids (Category 2): Highly flammable liquid and vapor.[1][3]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][3]
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Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[1][3]

Skin Corrosion/Irritation (Category 1A): Causes severe skin burns and eye damage.[1][3]

Serious Eye Damage/Irritation (Category 1): Causes serious eye damage.[1][4]

Aquatic Hazard, Long-Term (Category 3): Harmful to aquatic life with long-lasting effects.[1]

[3114]

Physical and Chemical Properties

The following table summarizes key quantitative data for tert-Butylamine hydrobromide and
its parent compound, tert-Butylamine.

tert-Butylamine .
Property . tert-Butylamine
Hydrobromide

CAS Number 60469-70-7[1][2] 75-64-9[1][3]
Molecular Formula CaH12BrN[5] CaH11N[1]
Molecular Weight 154.05 g/mol [6] 73.14 g/mol [7]

_ White to off-white crystalline o
Physical State ] Colorless liquid[7][8]

solid[1]
Flash Point Not available -38 °C / -36.4 °F[4]
Boiling Point Not available 43 to 47 °CJ8]
Melting Point Not available -67.5 °C[8]
Autoignition Temp. Not available 380 °C /716 °F[4]
) o ) Lower: 1.70%, Upper: 8.90%

Explosion Limits Not available

[4]

Operational and Disposal Plans

Adherence to proper procedures is critical for ensuring laboratory safety when handling this
compound.
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Personal Protective Equipment (PPE)

A thorough risk assessment should guide the selection of PPE. The following are the minimum
recommended items:

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-
inch).[3] All eye protection must be tested and approved under government standards such
as NIOSH (US) or EN 166 (EU).[3][4]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., Butyl rubber).[1] Gloves must be
inspected before use and disposed of properly after.[3][9]

o Protective Clothing: Wear a complete suit protecting against chemicals.[3] For situations
with a risk of fire, flame-retardant antistatic protective clothing is required.[1][3]

o Respiratory Protection: If vapors, mists, or aerosols are generated, a NIOSH/MSHA or
European Standard EN 149 approved respirator is required.[1][4] For risk of high exposure, a
full-face supplied-air respirator may be appropriate.[3]

e Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.
[3] Avoid contact with skin, eyes, and clothing.[3]

Step-by-Step Handling Procedures

e Preparation:

[¢]

Ensure a safety shower and eye wash station are readily accessible.[10]

[e]

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

o

Keep the compound away from heat, sparks, open flames, and other ignition sources.[3]

[4119]

o

Use non-sparking tools and ground all equipment to prevent static discharge.[4][9]

e Handling:
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[e]

Avoid creating dust.[9]

o

Do not breathe vapors, mist, or gas.[3][4]

[¢]

Weigh and transfer the solid material carefully to prevent spillage.

[¢]

Keep the container tightly closed when not in use.[3][4]

o Storage:
o Store in a cool, dry, and well-ventilated place.[3][4][9]
o Store locked up in a designated corrosives area.[4]

o Keep containers, which have been opened, carefully resealed and upright to prevent
leakage.[3]

o Incompatible materials include strong oxidizing agents, strong acids, and acid anhydrides.

[4]

Emergency and Spill Response
« Spill:

o Evacuate personnel to a safe area and ensure adequate ventilation.[3][9]
o Remove all sources of ignition.[1][9]

o Wear full PPE, including respiratory protection.[3]

o Prevent the spill from entering drains.[1][3][9]

o Contain the spillage. Collect with an electrically protected vacuum cleaner or by wet-
brushing and place it into a suitable, closed container for disposal.[3]

o First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult or stops, give artificial
respiration and call a poison center or doctor immediately.[4]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_Profile_of_tert_Butylamine_d9_Hydrobromide_A_Technical_Guide.pdf
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safety_Profile_of_tert_Butylamine_d9_Hydrobromide_A_Technical_Guide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water or shower.[3][4] If skin irritation occurs, seek medical attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[3][4]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center
immediately.[4]

Disposal Plan

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[4]

o Waste Classification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste.[4]

o Containment: Keep the chemical waste in its original container if possible. Do not mix with
other waste.

o Disposal: Dispose of the contents and the container at an approved waste disposal plant.[4]

[9]

Experimental Protocols

Detailed experimental protocols for the generation of toxicological or physical data are not
typically provided in Safety Data Sheets.[1] The data presented are usually referenced from
scientific literature or aggregated from chemical databases. Standardized testing
methodologies, such as those from the Organisation for Economic Co-operation and
Development (OECD), are the presumed source for data on properties like skin and eye
irritation.[1]

Workflow for Handling tert-Butylamine
Hydrobromide

The following diagram illustrates the logical workflow for the safe handling of tert-Butylamine
hydrobromide, from initial preparation to final disposal.
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1. Preparation
- Verify fume hood function
- Check safety shower/eyewash
- Don appropriate PPE

Proceed
Y

2. Handling
- Work within fume hood
- Use non-sparking tools
- Keep container closed

Store unused chemical“Retrieve for use “~~.Incident Occurs

3. Storage )
- Tightly sealed container 4. Emergency Response
- Cool, dry, ventilated area (Spill or Exposure)
- Away from incompatibles

ispose of waste

Spill Cleanup First Aid
- Evacuate & Ventilate - Move to fresh air (Inhalation)
- Remove ignition sources - Flush with water (Skin/Eyes)
- Absorb with inert material - Seek medical attention
/éspose of contaminated materials

5. Disposal
- Segregate waste
- Label container clearly
- Follow institutional protocol

Click to download full resolution via product page

Caption: Safe handling workflow for tert-Butylamine hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1228398?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Navigating_the_Safety_Profile_of_tert_Butylamine_d9_Hydrobromide_A_Technical_Guide.pdf
https://www.tcichemicals.com/BE/en/sds/B5187_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://cymitquimica.com/products/IN-DA00F4BE/60469-70-7/tert-butylamine-hydrobromide/
https://www.smolecule.com/products/s614924
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butylamine
https://en.wikipedia.org/wiki/Tert-Butylamine
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3025.pdf
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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